Cas no 2418724-46-4 (3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• CAS No: 2418724-46-4
• MF: C₃₁H₃₂N₂O₄Si
• MW: 524.682289123535
• CID: 5680364
• PubChem ID: 165776029
• Update Time: 2025-10-21

3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626457
• 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 2418724-46-4

• Inchi： 1S/C31H32N2O4Si/c1-38(2,3)17-12-22-18-23(30(34)35)20-24(19-22)32-13-15-33(16-14-32)31(36)37-21-29-27-10-6-4-8-25(27)26-9-5-7-11-28(26)29/h4-11,18-20,29H,13-16,21H2,1-3H3,(H,34,35)
• InChI Key： ZXAUCWPMTFUHIX-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1=CC(C(=O)O)=CC(=C1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 524.21313404g/mol
• Monoisotopic Mass: 524.21313404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid

Introduction to 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418724-46-4)

3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid, with the CAS number 2418724-46-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) group, a piperazine ring, and a trimethylsilyl-protected ethynyl group. These functional groups endow the molecule with a range of properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis as a protecting group for amino acids. It provides excellent stability and ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The piperazine ring is a versatile scaffold that can be found in numerous bioactive compounds, including drugs and drug candidates. It often serves as a central core for building molecules with diverse biological activities, such as antiviral, antifungal, and anticancer properties.

The trimethylsilyl (TMS) group in the compound acts as a protecting group for the ethynyl moiety. This protection is crucial during synthetic transformations to prevent unwanted side reactions and to ensure the integrity of the ethynyl functionality. The presence of this group also facilitates subsequent functionalization steps, such as deprotection and coupling reactions, which are essential in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that similar compounds with Fmoc and piperazine moieties exhibit potent anti-inflammatory and analgesic activities. These findings suggest that this compound could be further explored for its potential in treating inflammatory diseases and pain management.

In addition to its therapeutic potential, 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid has been investigated for its use in diagnostic imaging. The Fmoc group can be modified to incorporate radiolabels or fluorescent tags, making it suitable for applications in positron emission tomography (PET) and fluorescence imaging. This versatility opens up new avenues for non-invasive monitoring of disease progression and treatment efficacy.

The synthetic route to 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid involves several well-established chemical transformations. The synthesis typically begins with the formation of the piperazine ring, followed by the introduction of the Fmoc protecting group. The trimethylsilyl ethynyl moiety is then added through a copper-catalyzed click reaction, ensuring high yields and purity. The final step involves the attachment of the benzoic acid moiety to complete the molecule.

The physical properties of 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 576.7 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and analytical techniques.

In conclusion, 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418724-46-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.